Cas no 120278-22-0 (9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-)

9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)- structure
120278-22-0 structure
Product Name:9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-
CAS No:120278-22-0
MF:C20H26O3
MW:314.418646335602
CID:195931
PubChem ID:11723174
Update Time:2025-07-11

9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)- Chemical and Physical Properties

Names and Identifiers

    • 9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)-
    • Salvinolone
    • 9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (S)-
    • (S)-2,3,4,4a-Tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-9(1H)-phenanthrenone
    • CS-0636004
    • CHEMBL497254
    • FS-7607
    • AKOS040736175
    • (4aS)-5,6-dihydroxy-1,1,4a-trimethyl-7-propan-2-yl-3,4-dihydro-2H-phenanthren-9-one
    • HY-N10765
    • 120278-22-0
    • ZINC00003046
    • (4aS)-5,6-dihydroxy-7-isopropyl-1,1,4a-trimethyl-3,4-dihydro-2H-phenanthren-9-one
    • DA-67392
    • Inchi: 1S/C20H26O3/c1-11(2)12-9-13-14(21)10-15-19(3,4)7-6-8-20(15,5)16(13)18(23)17(12)22/h9-11,22-23H,6-8H2,1-5H3/t20-/m0/s1
    • InChI Key: NPADGWOASIJKSB-FQEVSTJZSA-N
    • SMILES: OC1=C(C(C(C)C)=CC2C(C=C3C(C)(C)CCC[C@]3(C)C=21)=O)O

Computed Properties

  • Exact Mass: 314.18828
  • Monoisotopic Mass: 314.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 253-254 ºC
  • Solubility: Almost insoluble (0.013 g/l) (25 º C),
  • PSA: 57.53

9(1H)-Phenanthrenone,2,3,4,4a-tetrahydro-5,6-dihydroxy-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS)- Pricemore >>

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